Cas no 858851-27-1 (2,2,5,5-Tetramethylpiperazine dihydrochloride)

2,2,5,5-Tetramethylpiperazine dihydrochloride is a high-purity organic compound primarily used as a versatile intermediate in pharmaceutical synthesis and chemical research. Its rigid, symmetrical structure enhances stability, making it suitable for applications requiring controlled reactivity. The dihydrochloride salt form improves solubility in aqueous systems, facilitating its use in buffering and catalysis. This compound is particularly valued for its role in the preparation of complex heterocycles and as a building block for specialty chemicals. Its consistent performance and well-defined properties ensure reproducibility in synthetic processes. Proper handling and storage under anhydrous conditions are recommended to maintain its integrity.
2,2,5,5-Tetramethylpiperazine dihydrochloride structure
858851-27-1 structure
Product Name:2,2,5,5-Tetramethylpiperazine dihydrochloride
CAS No:858851-27-1
MF:C8H20Cl2N2
MW:215.163800239563
MDL:MFCD22194320
CID:1025993
Update Time:2025-05-28

2,2,5,5-Tetramethylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,2,5,5-Tetramethylpiperazine dihydrochloride
    • 2,2,5,5-TETRAMETHYLPIPERAZINE 2HCL
    • 2,2,5,5-tetramethylpiperazine;dihydrochloride
    • 2,2,5,5-Tetramethylpiperazine DiHCl
    • AB0027046
    • AX8222064
    • W8829
    • ST24021442
    • 2,2,5,5-Tetramethylpiperazine--hydrogen chloride (1/2)
    • MDL： MFCD22194320
    • Inchi： 1S/C8H18N2.2ClH/c1-7(2)5-10-8(3,4)6-9-7;;/h9-10H,5-6H2,1-4H3;2*1H
    • InChI Key： UTQSSKNDEYSPCP-UHFFFAOYSA-N
    • SMILES： Cl.Cl.N1CC(C)(C)NCC1(C)C

Computed Properties

  • Exact Mass: 214.10000
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Topological Polar Surface Area: 24.1

Experimental Properties

  • PSA: 24.06000
  • LogP: 2.99800

2,2,5,5-Tetramethylpiperazine dihydrochloride Security Information

2,2,5,5-Tetramethylpiperazine dihydrochloride Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2,5,5-Tetramethylpiperazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UE277-200mg
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1 95+%
200mg
 560.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UE277-50mg
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1 95+%
50mg
 224.0CNY 2021-08-04
Chemenu
CM124030-1g
2,2,5,5-tetramethylpiperazine dihydrochloride
 858851-27-1 95%
1g
 $374 2021-08-05
Fluorochem
079864-250mg
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1 95%
250mg
 ￡131.00 2022-03-01
Fluorochem
079864-1g
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1 95%
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 ￡331.00 2022-03-01
Alichem
A139001795-250mg
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1 95%
250mg
 $254.80 2023-08-31
Alichem
A139001795-1g
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1 95%
1g
 $668.47 2023-08-31
TRC
T061295-50mg
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1
50mg
 $ 235.00 2022-06-03
TRC
T061295-100mg
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1
100mg
 $ 390.00 2022-06-03
TRC
T061295-250mg
2,2,5,5-Tetramethylpiperazine dihydrochloride
 858851-27-1
250mg
 $ 770.00 2022-06-03

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